Cas no 2755717-40-7 (3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide)

• Product Name: 3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide
• CAS No: 2755717-40-7
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.22
• CID: 5081011
• Update Time: 2025-11-01

3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

• Inchi： 1S/C11H13F2NO3/c1-14(17-2)11(16)6-10(15)8-5-7(12)3-4-9(8)13/h3-5,10,15H,6H2,1-2H3
• InChI Key： KJHUODDBAYFALD-UHFFFAOYSA-N
• SMILES： C1=CC(F)=C(C=C1F)C(CC(N(C)OC)=O)O

Additional information on 3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

Recent Advances in the Study of 3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS: 2755717-40-7)

In recent years, the compound 3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS: 2755717-40-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated phenyl and hydroxy-N-methoxy-N-methylpropanamide structure, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to introduce the difluorophenyl group efficiently. The hydroxy-N-methoxy-N-methylpropanamide moiety is typically constructed via acylation of the corresponding amine, followed by selective reduction. These synthetic routes have been detailed in recent publications, highlighting the compound's accessibility for further pharmacological evaluation.

Pharmacological studies have revealed that 3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide exhibits notable activity as a modulator of specific enzymatic pathways. In vitro assays demonstrate its ability to inhibit key enzymes involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary in vivo studies in rodent models have shown reduced inflammatory markers and improved tissue repair, further supporting its therapeutic potential.

Recent investigations into the compound's mechanism of action have identified its interaction with the NF-κB signaling pathway as a critical factor in its anti-inflammatory effects. Molecular docking studies suggest that the compound binds to specific sites on the IKK complex, thereby inhibiting NF-κB activation. This mechanistic insight provides a foundation for the development of derivatives with enhanced potency and selectivity.

Beyond its anti-inflammatory properties, 3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide has also been explored for its potential in oncology. Early-stage research indicates that the compound may induce apoptosis in certain cancer cell lines, particularly those with dysregulated NF-κB activity. These findings are preliminary but warrant further investigation to elucidate the compound's full therapeutic spectrum.

In conclusion, 3-(2,5-Difluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS: 2755717-40-7) represents a promising candidate for further development in both anti-inflammatory and anticancer therapies. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its efficacy in more complex disease models. The compound's unique chemical structure and multifaceted biological activity position it as a valuable asset in the pursuit of novel therapeutic agents.